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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768

This whitepaper provides a comprehensive overview of the material safety data for Rubidium
Bromide (RbBr), intended for researchers, scientists, and professionals in drug development.
The following sections detail the compound's properties, safety protocols, and emergency
procedures to ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties

Rubidium bromide is a white, crystalline solid.[1] It is an inorganic compound that is highly
soluble in water.[1] Key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula BrRb [1112113114]
Molecular Weight 165.37 g/mol [31[5][6]
Melting Point 693 °C (1279.4 °F) 2131141161171
Boiling Point 1340 °C (2444 °F) [2][3]1[4]
Density 3.35g/mL at 25 °C 21131141 7]
Appearance White crystalline powder/solid [1112114]
Solubility Soluble in water [1]

Stable under normal

conditions. It is hygroscopic,

o meaning it can absorb

Stability

moisture from the air.[1][2][8]

Incompatible with strong acids.

[2]3][41(8]

Toxicological Information

While generally considered to have low toxicity, Rubidium Bromide should be handled with

care as it can cause irritation to the skin and eyes.[1] Detailed toxicological studies on

Rubidium Bromide are limited; however, information on its constituent components can

provide insight. Bromine, a component of Rubidium Bromide, is a powerful oxidizing agent

that can cause tissue damage.[5]
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Endpoint Value Source

No acute toxicity information is

Acute Toxicity ] [2]
available.

Skin Corrosion/Irritation May cause skin irritation.[1][9]

Eye Damage/Irritation May cause eye irritation.[1][9]

) o No indication of carcinogenicity
Carcinogenicity o h 5]
0 humans.

Handling and Storage

Proper handling and storage of Rubidium Bromide are crucial to maintain its integrity and
ensure laboratory safety.

Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, chemical-resistant gloves, and a lab coat.[2][8][10][11]

Ensure adequate ventilation to avoid dust formation and inhalation.[2][8][11]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when handling the substance.[8][10]

Wash hands thoroughly after handling.[8][10]
Storage:
o Store in a cool, dry, and well-ventilated area.[2][8][10][11]

o Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[1]f21[8][11]

o Store away from incompatible materials, such as strong acids.[2][8]
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Emergency Procedures

In the event of exposure or a spill, follow these procedures.
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Emergency Situation Protocol Source

Immediately flush eyes with
plenty of water for at least 15
Eye Contact minutes, also under the
eyelids. Seek medical
attention.[2][8][9][12]

Wash off immediately with
plenty of water for at least 15
_ minutes. Remove
Skin Contact ) )
contaminated clothing. Get
medical attention if symptoms

occur.[2][9][11]

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. Seek medical
attention if symptoms occur.[2]
[91[11]

Clean mouth with water and
drink plenty of water afterward.

Ingestion Do NOT induce vomiting. Get
medical attention if symptoms
occur.[2][9][11]

Clear the area of personnel.
[10] Wear appropriate PPE.[2]
[8][10] Avoid dust formation.[2]
[8][10] Sweep up the spilled

Spill material and place it in a
suitable container for disposal.
[2][8] Prevent spillage from
entering drains or waterways.
[10]

Experimental Protocols and Workflows
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The following diagram illustrates the logical workflow for the safe handling of Rubidium
Bromide in a research setting.

Safe Handling Workflow for Rubidium Bromide

Preparation

Assess Risks & Review MSDS

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Well-Ventilated Work Area

Handling Plocedure

Weigh Material in a Fume Hood <
or Ventilated Enclosure

l

Handle Carefully to Avoid
Dust Generation

Store in a _Tlghtly Sealed Container Personal Exposure Spill Occurs
in a Dry Place

Follow First Aid Measures: Follow Spill Protocol:
Flush Skin/Eyes, Move to Fresh Air Evacuate, Ventilate, Clean Up
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Rubidium Bromide.

This guide provides essential information for the safe handling and use of Rubidium Bromide.
Always refer to the specific Material Safety Data Sheet provided by the supplier for the most
current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 7789-39-1: Rubidium bromide | CymitQuimica [cymitquimica.com]

2. fishersci.com [fishersci.com]

3. 7789-39-1 CAS MSDS (RUBIDIUM BROMIDE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 4. Rubidium bromide (99.9%-Rb) | CAS 7789-39-1 | Chemical-Suppliers [chemical-
suppliers.eu]

e 5. Rubidium bromide | BrRb | CID 4670918 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 6. tcichemicals.com [tcichemicals.com]

e 7. Rubidium bromide | SSHADE [sshade.eu]

» 8. fishersci.at [fishersci.at]

e 9. spectrumchemical.com [spectrumchemical.com]

e 10. static.cymitquimica.com [static.cymitquimica.com]

e 11. prochemonline.com [prochemonline.com]

e 12. assets.thermofisher.com [assets.thermofisher.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety Data
of Rubidium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029768#rubidium-bromide-material-safety-data-
sheet-msds]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3029768?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/7789-39-1/
https://www.fishersci.com/store/msds?partNumber=AA12891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2272810.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2272810.aspx
https://www.chemical-suppliers.eu/enp/rubidium-bromide-PX1900735
https://www.chemical-suppliers.eu/enp/rubidium-bromide-PX1900735
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-bromide
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=R0256&langSelector=en&selectedCountry=KR
https://www.sshade.eu/data/solid/SOLID_RbBr
https://www.fishersci.at/store/msds?partNumber=11347627&productDescription%3DRUBIDIUM+BROMIDE+99.8%25++5G&countryCode=AT&language=en
https://www.spectrumchemical.com/media/sds/3135R.PDF
https://static.cymitquimica.com/products/54/pdf/sds-IN3013.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3013.RubidiumBromide.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12891~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:32:10~~Rubidium%20bromide~~
https://www.benchchem.com/product/b3029768#rubidium-bromide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3029768#rubidium-bromide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3029768#rubidium-bromide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3029768#rubidium-bromide-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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